molecular formula C11H12 B8304663 Ethynyl-n-propylbenzene

Ethynyl-n-propylbenzene

Cat. No.: B8304663
M. Wt: 144.21 g/mol
InChI Key: LCACDTHKDBXXRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethynyl-n-propylbenzene (C₁₁H₁₂) is an aromatic hydrocarbon featuring a benzene ring substituted with an ethynyl (-C≡CH) group and an n-propyl (-CH₂CH₂CH₃) group. The ethynyl group introduces a highly reactive carbon-carbon triple bond, distinguishing it from alkyl-substituted benzenes like ethylbenzene or n-propylbenzene.

Properties

Molecular Formula

C11H12

Molecular Weight

144.21 g/mol

IUPAC Name

1-ethynyl-2-propylbenzene

InChI

InChI=1S/C11H12/c1-3-7-11-9-6-5-8-10(11)4-2/h2,5-6,8-9H,3,7H2,1H3

InChI Key

LCACDTHKDBXXRO-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC=CC=C1C#C

Origin of Product

United States

Comparison with Similar Compounds

Key Findings :

  • Ethylbenzene’s neurotoxic effects are well-documented, suggesting that this compound may exhibit similar or amplified effects due to its higher reactivity .

Environmental and Occupational Exposure

  • Ethylbenzene : Widely used in styrene production; regulated workplace exposure limits (100 ppm TWA) .
  • n-Propylbenzene/Cumene : Lower production volumes; cumene’s branching reduces biodegradation rates compared to linear analogs .

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